Cas no 1184026-97-8 (2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol)

• Product Name: 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol
• CAS No: 1184026-97-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6016593
• PubChem ID: 60879146
• Update Time: 2025-11-04

2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol
• Cyclopentanol, 2-(4-methyl-1H-pyrazol-1-yl)-
• AKOS010100007
• 1184026-97-8
• 2-(4-methylpyrazol-1-yl)cyclopentan-1-ol
• F1912-1316

• Inchi： 1S/C9H14N2O/c1-7-5-10-11(6-7)8-3-2-4-9(8)12/h5-6,8-9,12H,2-4H2,1H3
• InChI Key： FHEFNNZWMMELCZ-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1N1C=C(C)C=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 311.1±35.0 °C(Predicted)
• pka: 14.71±0.40(Predicted)

Additional information on 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol

Comprehensive Overview of 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol (CAS No. 1184026-97-8): Properties, Applications, and Industry Insights

The compound 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol (CAS No. 1184026-97-8) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bicyclic derivative combines a cyclopentanol core with a 4-methylpyrazole substituent, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in kinase inhibitor development and anti-inflammatory agents.

Recent studies highlight the significance of pyrazole-containing compounds like 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol in addressing modern therapeutic challenges. The methylpyrazole moiety contributes to enhanced metabolic stability compared to traditional heterocycles, while the cyclopentanol group provides spatial flexibility for target binding. These attributes align with current industry demands for bioavailable small molecules with improved pharmacokinetic profiles, making this compound particularly relevant for medicinal chemistry applications.

The synthesis of CAS 1184026-97-8 typically involves multi-step organic transformations, with key steps including cyclopentane functionalization and N-alkylation of 4-methylpyrazole. Advanced purification techniques such as preparative HPLC or recrystallization ensure high purity (>98%) for research applications. Analytical characterization commonly employs NMR spectroscopy (1H, 13C), mass spectrometry, and HPLC-UV analysis, with the hydroxyl group presenting opportunities for further derivatization through esterification or etherification reactions.

From a commercial perspective, the global market for pharmaceutical intermediates like 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol is projected to grow significantly, driven by increasing R&D investment in targeted therapies. The compound's structural features make it valuable for developing selective enzyme inhibitors, particularly in oncology and autoimmune disease research. Current patent literature suggests growing interest in similar scaffolds for kinase modulation applications.

Environmental and safety considerations for handling CAS 1184026-97-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. Storage typically requires protection from moisture at controlled room temperature, with stability data indicating good shelf life under these conditions.

Emerging applications for this compound extend beyond pharmaceuticals into material science and catalysis. The pyrazole-cyclopentanol hybrid structure shows promise as a ligand in transition metal complexes for asymmetric synthesis. Researchers are also investigating its potential in designing functional polymers with specific thermal or mechanical properties, capitalizing on the hydrogen bonding capacity of both functional groups.

Quality control standards for 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol typically specify limits for residual solvents, heavy metals, and related substances. Analytical methods development focuses on HPLC method validation parameters including specificity, linearity, and precision. Current Good Manufacturing Practice (cGMP) compliance is increasingly important for suppliers serving the pharmaceutical sector, with documentation requirements including comprehensive certificates of analysis and stability studies.

The scientific literature reveals growing interest in structural analogs of CAS 1184026-97-8, particularly variations in the pyrazole substitution pattern and cyclopentane ring modifications. Structure-activity relationship (SAR) studies suggest that subtle changes to these moieties can significantly influence biological activity, driving demand for customized derivatives. This has led to development of efficient parallel synthesis approaches to rapidly generate compound libraries for screening.

From a regulatory perspective, 2-(4-methyl-1H-pyrazol-1-yl)cyclopentan-1-ol is not currently listed on major controlled substance inventories, facilitating its use in international research collaborations. However, researchers should monitor evolving chemical regulations, particularly concerning REACH compliance in European markets and TSCA inventory status in the United States, as requirements may change with increased production volumes.

Future research directions for this compound class include exploration of prodrug strategies utilizing the hydroxyl group, development of bioconjugates for targeted delivery, and investigation of crystal engineering applications. The compound's balanced lipophilicity (predicted logP ~1.8) and molecular weight (~180 g/mol) make it particularly attractive for fragment-based drug discovery approaches that are gaining popularity in pharmaceutical research.